Cas no 51589-10-7 (2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1))
51589-10-7 structure
Product Name:2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1)
CAS No:51589-10-7
MF:C18H16N2O5S
MW:372.395043373108
CID:361921
PubChem ID:71366075
Update Time:2025-04-19
2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1)
- 4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-one,sulfuric acid
- 51589-10-7
- DTXSID70789451
- Sulfuric acid--4-[(4-anilinophenyl)imino]cyclohexa-2,5-dien-1-one (1/1)
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- Inchi: 1S/C18H14N2O.H2O4S/c21-18-12-10-17(11-13-18)20-16-8-6-15(7-9-16)19-14-4-2-1-3-5-14;1-5(2,3)4/h1-13,19H;(H2,1,2,3,4)
- InChI Key: VYMVPBXHGBHRKH-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.O=C1C=C/C(/C=C1)=N\C1C=CC(=CC=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 372.07808
- Monoisotopic Mass: 372.07799279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 513
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 116.06
2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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